Cas no 62471-63-0 (8-Oxo-2’-deoxyadenosine)

8-Oxo-2’-deoxyadenosine structure
8-Oxo-2’-deoxyadenosine structure
Product Name:8-Oxo-2’-deoxyadenosine
CAS No:62471-63-0
MF:C10H13N5O4
MW:267.241321325302
CID:956697
Update Time:2025-04-19

8-Oxo-2’-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

    • 2'-deoxy-7,8-dihydro-8-oxoadenosine
    • 2'- DEOXY- 8- HYDROXYADENOSINE ( 8-OH-DADO )
    • 6-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purin-8-one
    • 8-Oxo-2’-deoxyadenos
    • 8-Oxo-2’-deoxyadenosine
    • Inchi: 1S/C10H13N5O4/c11-8-7-9(13-3-12-8)15(10(18)14-7)6-1-4(17)5(2-16)19-6/h3-6,16-17H,1-2H2,(H,14,18)(H2,11,12,13)/t4-,5+,6+/m0/s1
    • InChI Key: NDWAUKFSFFRGLF-KVQBGUIXSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(NC2C(N)=NC=NC1=2)=O)O

Computed Properties

  • Exact Mass: 267.09689
  • Monoisotopic Mass: 267.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134A^2

Experimental Properties

  • Density: 1.672
  • Refractive Index: 1.712
  • PSA: 133.83

8-Oxo-2’-deoxyadenosine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O850225-1mg
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$ 63.00 2023-09-06
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O850225-2 mg
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70.00 2021-07-22
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O850225-5 mg
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105.00 2021-07-22
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O850225-10 mg
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185.00 2021-07-22
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O850225-25 mg
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425.00 2021-07-22
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O850225-100 mg
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1455.00 2021-07-22
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O850225-2mg
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$80.00 2023-05-17
TRC
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$ 119.00 2023-09-06
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$ 213.00 2023-09-06
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O850225-25mg
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$481.00 2023-05-17
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